Ethylbisiminomethylguaiacol manganese chloride Ethylbisiminomethylguaiacol manganese chloride EUK-134 is an antioxidant compound with superoxide dismutase and catalase activity for oxidative species such as peroxynitrite, superoxide, and hydrogen peroxide.
Brand Name: Vulcanchem
CAS No.: 81065-76-1
VCID: VC0527639
InChI: InChI=1S/C18H20N2O4.ClH.Mn/c1-23-15-7-3-5-13(17(15)21)11-19-9-10-20-12-14-6-4-8-16(24-2)18(14)22;;/h3-8,11-12,21-22H,9-10H2,1-2H3;1H;/q;;+3/p-3
SMILES: COC1=CC=CC(=C1[O-])C=NCCN=CC2=C(C(=CC=C2)OC)[O-].[Cl-].[Mn+3]
Molecular Formula: C18H18ClMnN2O4
Molecular Weight: 416.7 g/mol

Ethylbisiminomethylguaiacol manganese chloride

CAS No.: 81065-76-1

Inhibitors

VCID: VC0527639

Molecular Formula: C18H18ClMnN2O4

Molecular Weight: 416.7 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Ethylbisiminomethylguaiacol manganese chloride - 81065-76-1

CAS No. 81065-76-1
Product Name Ethylbisiminomethylguaiacol manganese chloride
Molecular Formula C18H18ClMnN2O4
Molecular Weight 416.7 g/mol
IUPAC Name manganese(3+);2-methoxy-6-[2-[(3-methoxy-2-oxidophenyl)methylideneamino]ethyliminomethyl]phenolate;chloride
Standard InChI InChI=1S/C18H20N2O4.ClH.Mn/c1-23-15-7-3-5-13(17(15)21)11-19-9-10-20-12-14-6-4-8-16(24-2)18(14)22;;/h3-8,11-12,21-22H,9-10H2,1-2H3;1H;/q;;+3/p-3
Standard InChIKey YUZJJFWCXJDFOQ-GAMUHHASSA-K
SMILES COC1=CC=CC(=C1[O-])C=NCCN=CC2=C(C(=CC=C2)OC)[O-].[Cl-].[Mn+3]
Canonical SMILES COC1=CC=CC(=C1[O-])C=NCCN=CC2=C(C(=CC=C2)OC)[O-].[Cl-].[Mn+3]
Appearance Solid powder
Description EUK-134 is an antioxidant compound with superoxide dismutase and catalase activity for oxidative species such as peroxynitrite, superoxide, and hydrogen peroxide.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms ((N,N'-bis(3-methoxysalicylidene)ethylenediamine)Mn(III))(+) Cl(-)
EUK-134
EUK134
MeO-salenMn(III)
Mn(III) 3-methoxy N,N-bis(salicylidene)ethylenediamine chloride
Reference 1: Magder S, Parthenis DG, Ghouleh IA. Preservation of renal blood flow by the antioxidant EUK-134 in LPS-treated pigs. Int J Mol Sci. 2015 Mar 25;16(4):6801-17. doi: 10.3390/ijms16046801. PubMed PMID: 25815596; PubMed Central PMCID: PMC4424988.
2: Kumar A, Shukla S, Chauhan AK, Singh D, Pandey HP, Singh C. The manganese-salen compound EUK-134 and N-acetyl cysteine rescue from zinc- and paraquat-induced toxicity in rat polymorphonuclear leukocytes. Chem Biol Interact. 2015 Apr 25;231:18-26. doi: 10.1016/j.cbi.2015.02.012. Epub 2015 Feb 24. PubMed PMID: 25724285.
3: Lawler JM, Kunst M, Hord JM, Lee Y, Joshi K, Botchlett RE, Ramirez A, Martinez DA. EUK-134 ameliorates nNOSμ translocation and skeletal muscle fiber atrophy during short-term mechanical unloading. Am J Physiol Regul Integr Comp Physiol. 2014 Apr 1;306(7):R470-82. doi: 10.1152/ajpregu.00371.2013. Epub 2014 Jan 29. PubMed PMID: 24477538; PubMed Central PMCID: PMC3962621.
4: Purushothaman S, Nair RR. Mitoprotective antioxidant EUK-134 stimulates fatty acid oxidation and prevents hypertrophy in H9C2 cells. Mol Cell Biochem. 2016 Sep;420(1-2):185-94. doi: 10.1007/s11010-016-2788-9. Epub 2016 Aug 11. PubMed PMID: 27514538.
5: Howard MD, Greineder CF, Hood ED, Muzykantov VR. Endothelial targeting of liposomes encapsulating SOD/catalase mimetic EUK-134 alleviates acute pulmonary inflammation. J Control Release. 2014 Mar 10;177:34-41. doi: 10.1016/j.jconrel.2013.12.035. Epub 2014 Jan 9. PubMed PMID: 24412573; PubMed Central PMCID: PMC4593476.
6: Ni X, Yang ZJ, Carter EL, Martin LJ, Koehler RC. Striatal neuroprotection from neonatal hypoxia-ischemia in piglets by antioxidant treatment with EUK-134 or edaravone. Dev Neurosci. 2011;33(3-4):299-311. doi: 10.1159/000327243. Epub 2011 Jun 24. PubMed PMID: 21701140; PubMed Central PMCID: PMC3225250.
7: Chen SY, Dehart DB, Sulik KK. Protection from ethanol-induced limb malformations by the superoxide dismutase/catalase mimetic, EUK-134. FASEB J. 2004 Aug;18(11):1234-6. Epub 2004 Jun 18. PubMed PMID: 15208273.
8: Samai M, Sharpe MA, Gard PR, Chatterjee PK. Comparison of the effects of the superoxide dismutase mimetics EUK-134 and tempol on paraquat-induced nephrotoxicity. Free Radic Biol Med. 2007 Aug 15;43(4):528-34. Epub 2007 May 16. PubMed PMID: 17640563.
9: Bianca Rd, Wayman NS, McDonald MC, Pinto A, Shape MA, Chatterjee PK, Thiemermann C. Superoxide dismutase mimetic with catalase activity, EUK-134, attenuates the multiple organ injury and dysfunction caused by endotoxin in the rat. Med Sci Monit. 2002 Jan;8(1):BR1-7. PubMed PMID: 11796957.
10: Decraene D, Smaers K, Gan D, Mammone T, Matsui M, Maes D, Declercq L, Garmyn M. A synthetic superoxide dismutase/catalase mimetic (EUK-134) inhibits membrane-damage-induced activation of mitogen-activated protein kinase pathways and reduces p53 accumulation in ultraviolet B-exposed primary human keratinocytes. J Invest Dermatol. 2004 Feb;122(2):484-91. PubMed PMID: 15009734.
11: Shah MH, Liu GS, Thompson EW, Dusting GJ, Peshavariya HM. Differential effects of superoxide dismutase and superoxide dismutase/catalase mimetics on human breast cancer cells. Breast Cancer Res Treat. 2015 Apr;150(3):523-34. doi: 10.1007/s10549-015-3329-z. Epub 2015 Mar 21. PubMed PMID: 25794772.
12: Chatterjee PK, Patel NS, Kvale EO, Brown PA, Stewart KN, Mota-Filipe H, Sharpe MA, Di Paola R, Cuzzocrea S, Thiemermann C. EUK-134 reduces renal dysfunction and injury caused by oxidative and nitrosative stress of the kidney. Am J Nephrol. 2004 Mar-Apr;24(2):165-77. Epub 2004 Jan 29. PubMed PMID: 14752229.
13: Rezazadeh A, Yazdanparast R, Molaei M. Amelioration of diet-induced nonalcoholic steatohepatitis in rats by Mn-salen complexes via reduction of oxidative stress. J Biomed Sci. 2012 Feb 29;19:26. doi: 10.1186/1423-0127-19-26. PubMed PMID: 22375551; PubMed Central PMCID: PMC3311616.
14: Wu L, Shan Y, Liu D. Stability, disposition, and penetration of catalytic antioxidants Mn-porphyrin and Mn-salen and of methylprednisolone in spinal cord injury. Cent Nerv Syst Agents Med Chem. 2012 Jun;12(2):122-30. PubMed PMID: 22640221; PubMed Central PMCID: PMC4288768.
15: Chen Z, Wen L, Martin M, Hsu CY, Fang L, Lin FM, Lin TY, Geary MJ, Geary GG, Zhao Y, Johnson DA, Chen JW, Lin SJ, Chien S, Huang HD, Miller YI, Huang PH, Shyy JY. Oxidative stress activates endothelial innate immunity via sterol regulatory element binding protein 2 (SREBP2) transactivation of microRNA-92a. Circulation. 2015 Mar 3;131(9):805-14. doi: 10.1161/CIRCULATIONAHA.114.013675. Epub 2014 Dec 30. PubMed PMID: 25550450; PubMed Central PMCID: PMC4351177.
16: Himori K, Abe M, Tatebayashi D, Lee J, Westerblad H, Lanner JT, Yamada T. Superoxide dismutase/catalase mimetic EUK-134 prevents diaphragm muscle weakness in monocrotalin-induced pulmonary hypertension. PLoS One. 2017 Feb 2;12(2):e0169146. doi: 10.1371/journal.pone.0169146. eCollection 2017. PubMed PMID: 28152009; PubMed Central PMCID: PMC5289453.
17: Ni X, Yang ZJ, Wang B, Carter EL, Larson AC, Martin LJ, Koehler RC. Early antioxidant treatment and delayed hypothermia after hypoxia-ischemia have no additive neuroprotection in newborn pigs. Anesth Analg. 2012 Sep;115(3):627-37. doi: 10.1213/ANE.0b013e31825d3600. Epub 2012 Jun 28. PubMed PMID: 22745113; PubMed Central PMCID: PMC3425722.
18: Bahramikia S, Yazdanparast R. Inhibition of human islet amyloid polypeptide or amylin aggregation by two manganese-salen derivatives. Eur J Pharmacol. 2013 May 5;707(1-3):17-25. doi: 10.1016/j.ejphar.2013.03.017. Epub 2013 Mar 23. PubMed PMID: 23528352.
19: Shopova VL, Dancheva VY, Salovsky PT, Stoyanova AM. Protective effects of a superoxide dismutase/catalase mimetic compound against paraquat pneumotoxicity in rat lung. Respirology. 2009 May;14(4):504-10. doi: 10.1111/j.1440-1843.2009.01531.x. PubMed PMID: 19645869.
20: Wedgwood S, Black SM. Induction of apoptosis in fetal pulmonary arterial smooth muscle cells by a combined superoxide dismutase/catalase mimetic. Am J Physiol Lung Cell Mol Physiol. 2003 Aug;285(2):L305-12. Epub 2003 Mar 28. PubMed PMID: 12665466.
PubChem Compound 9823233
Last Modified Nov 11 2021
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